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Compound of Interest

Compound Name: trans-Stilbene-NHCO-(CH2)3-acid

Cat. No.: B10756231

In-Depth Technical Guide: trans-Stilbene-NHCO-
(CH2)3-acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-Stilbene-NHCO-(CH2)3-acid, systematically known as Pentanoic acid, 5-0x0-5-[[4-
[(1E)-2-phenylethenyl]phenyllamino]-, is a specialized organic molecule built upon a trans-
stilbene scaffold. The presence of the stilbene moiety imparts inherent fluorescence to the
compound, a property that is central to its primary application. This technical guide provides a
comprehensive overview of its chemical structure, properties, a proposed synthesis protocol,
and its key application in biotechnology.

Chemical Structure and Identification

The molecule consists of a trans-stilbene core, where one of the phenyl rings is substituted with
an amino group. This amino group is acylated with a five-carbon dicarboxylic acid (glutaric
acid) to form an amide linkage, leaving a terminal carboxylic acid group.

Chemical Structure:

(Note: Ph represents a phenyl group, C6H5)
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Key ldentifiers:

Identifier Value

Pentanoic acid, 5-oxo-5-[[4-[(1E)-2-

Systematic Name i
phenylethenyl]phenyllamino]-

trans-Stilbene-NHCO-(CH2)3-acid; N-(trans-4-

stilbenyl)glutaramic acid

Common Name

CAS Number 316173-40-7
Molecular Formula C19H19NO3
Molecular Weight 309.36 g/mol

Physicochemical Properties

Detailed experimental data on the physicochemical properties of trans-Stilbene-NHCO-
(CH2)3-acid are not readily available in publicly accessible literature. However, based on the
properties of similar stilbene derivatives and N-aryl amides, the following characteristics can be
anticipated.
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Property

Value

Notes

Melting Point

Not available

Likely a solid at room
temperature with a relatively
high melting point,
characteristic of aromatic

amides.

Boiling Point

Not available

Expected to be high and likely
to decompose before boiling at

atmospheric pressure.

Solubility

Not available

Expected to have low solubility
in water and higher solubility in
organic solvents like DMSO,
DMF, and alcohols. The
carboxylic acid group may
allow for solubility in aqueous
bases.

pKa

Not available

The carboxylic acid proton is
expected to have a pKa in the
range of 4-5, typical for

aliphatic carboxylic acids.

Appearance

Not available

Likely a crystalline solid,
possibly with a yellowish hue
due to the stilbene

chromophore.

Spectral Data

UV-Vis

Not available

Expected to show strong
absorbance in the UV region
due to the stilbene
chromophore, which is
responsible for its

fluorescence.

Fluorescence

Not available

The trans-stilbene core is

known to be fluorescent. This
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property is key to its
application as a fluorescent

hapten.

Spectral data would be
NMR (tH, 13C) Not available required to confirm the

structure post-synthesis.

Expected to show
characteristic peaks for N-H
) stretching, C=0 stretching
IR Not available _ o
(amide and carboxylic acid),
and C=C stretching of the

trans-alkene.

Synthesis Protocol (Proposed)

A specific, detailed experimental protocol for the synthesis of trans-Stilbene-NHCO-(CH2)3-
acid is not available in the reviewed literature. However, a plausible and standard synthetic
route would involve the acylation of trans-4-aminostilbene with glutaric anhydride. This reaction
is a common method for the preparation of N-aryl amides from anilines and cyclic anhydrides.

Reaction Scheme:
Proposed Detailed Methodology:

o Dissolution of Reactants: In a round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve trans-4-aminostilbene (1 equivalent) in a suitable anhydrous
solvent such as tetrahydrofuran (THF), dioxane, or dichloromethane (DCM).

» Addition of Anhydride: To the stirred solution, add glutaric anhydride (1.1 equivalents).

¢ Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently
heated to reflux (e.g., 50-80 °C) to ensure the completion of the reaction. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

e Work-up: Upon completion, the reaction mixture is cooled to room temperature. If a
precipitate has formed, it can be collected by filtration. If not, the solvent is removed under
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reduced pressure.

 Purification: The crude product is then purified. This can be achieved by recrystallization
from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column
chromatography on silica gel.

o Characterization: The final product should be characterized to confirm its identity and purity
using techniques such as NMR spectroscopy (*H and 13C), mass spectrometry, and IR
spectroscopy.

Core Application: Fluorescent Hapten for Antibody
Production

The primary documented application of trans-Stilbene-NHCO-(CH2)3-acid is as a hapten in
immunology. A hapten is a small molecule that can elicit an immune response only when
attached to a large carrier, such as a protein. The resulting antibodies are then specific for the
hapten.

The key feature of this particular hapten is its inherent fluorescence, derived from the trans-
stilbene core. When used to generate antibodies, it can lead to the production of monoclonal
antibodies that also exhibit fluorescent properties. This opens up possibilities for the
development of novel immunoassays and bio-imaging techniques.

Experimental Workflow: Hapten-Carrier Conjugation and Antibody Production
The general workflow for using trans-Stilbene-NHCO-(CH2)3-acid as a hapten is as follows:

» Activation of the Carboxylic Acid: The terminal carboxylic acid group of the hapten is
activated to facilitate its conjugation to a carrier protein. Common activating agents include
N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC) in the presence of N-hydroxysuccinimide (NHS).

o Conjugation to Carrier Protein: The activated hapten is then reacted with a carrier protein,
such as bovine serum albumin (BSA) or keyhole limpet hemocyanin (KLH). The activated
carboxylic acid forms a stable amide bond with the free amino groups (e.g., from lysine
residues) on the surface of the protein.
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 Purification of the Conjugate: The resulting hapten-carrier conjugate is purified to remove
any unreacted hapten and reagents, typically by dialysis or size-exclusion chromatography.

e Immunization: The purified conjugate is used to immunize an animal model (e.g., mice or
rabbits). The animal's immune system recognizes the hapten-carrier conjugate as foreign
and produces antibodies against both the carrier protein and the hapten.

o Antibody Screening and Production: B-cells producing the desired anti-hapten antibodies are
isolated and used to create hybridomas for the production of monoclonal antibodies. These
antibodies are then screened for their specificity and affinity for the free hapten.

Below is a Graphviz diagram illustrating this workflow.

Hapten Preparation

Immunological Workflow

trans-Stilbene-NHCO-(CH2)3-acid

Click to download full resolution via product page

Workflow for generating fluorescent antibodies using a stilbene hapten.

Potential Signaling Pathway Interactions

While there is no direct evidence of trans-Stilbene-NHCO-(CH2)3-acid being involved in
specific signaling pathways, its core structure, trans-stilbene, is the backbone of many
biologically active compounds, most notably resveratrol. Stilbene derivatives are known to
interact with a variety of biological targets and modulate signaling pathways involved in:

 Inflammation: Inhibition of pro-inflammatory enzymes and transcription factors.

e Cancer: Induction of apoptosis and inhibition of cell proliferation.
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» Oxidative Stress: Acting as antioxidants and modulating cellular redox pathways.

However, it is crucial to note that the addition of the amido-acid side chain would significantly
alter the molecule's properties compared to simpler stilbenes like resveratrol. Any potential
biological activity of trans-Stilbene-NHCO-(CH2)3-acid itself would require dedicated
experimental investigation.

Conclusion

trans-Stilbene-NHCO-(CH2)3-acid is a specialized molecule with a clear application as a
fluorescent hapten for the generation of antibodies. Its utility in this area is derived from the
intrinsic fluorescent properties of its trans-stilbene core. While detailed physicochemical data
and a specific synthesis protocol are not widely published, its synthesis can be reasonably
achieved through standard organic chemistry methods. For researchers in immunology and
biotechnology, this compound represents a valuable tool for the development of novel
diagnostic and imaging agents. Further research into the photophysical properties of the
antibodies elicited by this hapten could lead to new applications in fluorescence-based assays.

 To cite this document: BenchChem. [trans-Stilbene-NHCO-(CH2)3-acid chemical structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10756231#trans-stilbene-nhco-ch2-3-acid-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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